(3-{[(4-Bromophenyl)sulfanyl]methyl}-1-benzofuran-2-yl)(4-chlorophenyl)methanone

• IUPAC Name: [3-[(4-bromophenyl)sulfanylmethyl]-1-benzofuran-2-yl]-(4-chlorophenyl)methanone
• InChI: InChI=1S/C22H14BrClO2S/c23-15-7-11-17(12-8-15)27-13-19-18-3-1-2-4-20(18)26-22(19)21(25)14-5-9-16(24)10-6-14/h1-12H,13H2
• InChI Key: YPPRIDAHLWEISV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(O2)C(=O)C3=CC=C(C=C3)Cl)CSC4=CC=C(C=C4)Br
• Molecular Formula: C22H14BrClO2S
• Molecular Weight: 457.8 g/mol

Description

“(3-{[(4-Bromophenyl)sulfanyl]methyl}-1-benzofuran-2-yl)(4-chlorophenyl)methanone” is a chemical compound that belongs to the class of benzofuran derivatives. Benzofuran and its derivatives are found to be suitable structures, existing widely in natural products and unnatural compounds with a wide range of biological and pharmacological applications.

Synthesis Analysis

Benzofuran derivatives have been synthesized by various researchers and evaluated for their in vitro antibacterial activities. For example, 3-Methanone-6-substituted-benzofuran derivatives were synthesized by Liu and co-workers.

Molecular Structure Analysis

The molecular structure of this compound includes a benzofuran ring, a bromophenyl group, a chlorophenyl group, and a sulfanyl group. The unique structural features of benzofuran and its wide array of biological activities make it a privileged structure in the field of drug discovery.

Chemical Reactions Analysis

The chemical reactions involving benzofuran derivatives are diverse. For instance, 3-Methanone-6-substituted-benzofuran derivatives were evaluated for their in vitro antibacterial activities against E. coli.

Scientific Research Applications

Antitumor and Anticancer Properties

• Researchers have investigated the potential antitumor and anticancer effects of this compound. .

Neurotoxicity and Behavioral Effects

• In a novel study, the compound was evaluated for its neurotoxic potential. Researchers examined its impact on acetylcholinesterase (AchE) activity in the brain of rainbow trout alevins. Changes in AchE activity can affect nerve transmission and behavior. .

Antibacterial and Antifungal Activities

• Pyrazolines, a class of compounds that includes our target molecule, have demonstrated antibacterial and antifungal properties. .

Antioxidant Potential

• Oxidative stress plays a role in various diseases. The compound’s antioxidant activity may help counteract free radicals and reactive oxygen species (ROS). .

Cytotoxicity and Antiproliferative Effects

• Considering its structural features, the compound might exhibit cytotoxic effects. Researchers have studied its impact on tumor cell lines, including prostate cancer cells. .

Infrared Spectroscopy and Chemical Characterization

• In addition to biological activities, researchers have characterized the compound using infrared spectroscopy (IR). .

Future Directions

Benzofuran and its derivatives have emerged as a pharmacophore of choice for designing antimicrobial agents that are active toward different clinically approved targets. There is a need to collect the latest information in this promising area to pave the way for future research.